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Compound of Interest

Compound Name: AMG28

Cat. No.: B15580836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of AMG28, a

multi-kinase inhibitor. The information is compiled to assist researchers and professionals in

understanding the biochemical and cellular activities of this compound, with a focus on its

inhibitory profile and mechanism of action.

Biochemical Activity and Selectivity
AMG28 has been identified as a potent inhibitor of several kinases, with primary activities

against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin

Kinase 1 (TTBK1), and the lipid kinase, Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve).

[1][2]

Kinase Inhibition Profile
The inhibitory activity of AMG28 has been quantified against key targets. The half-maximal

inhibitory concentration (IC50) values provide a measure of the compound's potency.
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Target Kinase IC50 (nM) Assay Type

PIKfyve 2.2 Enzymatic Assay

TTBK1 1850 (cellular)
Cellular Assay (Tau

phosphorylation at Ser422)[3]

MAP3K14 (NIK) Not specified -

Note: Quantitative data for MAP3K14 (NIK) inhibition by AMG28 is not publicly available in the

reviewed literature.

Kinome-wide Selectivity
To assess the specificity of AMG28, it has been screened against a broad panel of kinases.

Such large-scale screening is crucial for identifying potential off-target effects and

understanding the compound's overall selectivity profile. A common platform for this is the

DiscoverX KINOMEscan®, which is a competition binding assay.[4]

Signaling Pathways
AMG28's inhibitory action on its primary targets modulates distinct downstream signaling

pathways critical in various cellular processes.

MAP3K14 (NIK) and the Noncanonical NF-κB Pathway
MAP3K14 (NIK) is a central regulator of the noncanonical NF-κB signaling pathway.[2] This

pathway is involved in immune responses, lymphoid organogenesis, and cell survival. Inhibition

of NIK by AMG28 is expected to block the downstream activation of this pathway.
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Noncanonical NF-κB Signaling Pathway Inhibition by AMG28.
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TTBK1 and Tau Phosphorylation
TTBK1 is a neuron-specific kinase that plays a significant role in the phosphorylation of tau

protein.[1][5][6] Hyperphosphorylation of tau is a pathological hallmark of several

neurodegenerative diseases. AMG28's inhibition of TTBK1 can reduce tau phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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